Cas no 1936281-24-1 (2-amino-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-one)

• Product Name: 2-amino-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-one
• CAS No: 1936281-24-1
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 6411673
• PubChem ID: 131172154
• Update Time: 2025-06-13

2-amino-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-one
• 1936281-24-1
• EN300-1769924

• Inchi： 1S/C10H13NOS/c11-5-9(12)8-6-13-10-4-2-1-3-7(8)10/h6H,1-5,11H2
• InChI Key： VBXQRMUPBKWGKH-UHFFFAOYSA-N
• SMILES： S1C=C(C(CN)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.3Ų

Additional information on 2-amino-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-one

Comprehensive Overview of 2-amino-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-one (CAS No. 1936281-24-1)

The compound 2-amino-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-one, identified by its CAS No. 1936281-24-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound features a tetrahydrobenzothiophene core, which is a key structural motif in many bioactive molecules. Researchers are particularly interested in its potential applications due to its unique combination of an amino group and a ketone functionality, which makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 2-amino-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-one has surged, driven by their utility in drug discovery and material science. The benzothiophene scaffold, in particular, is known for its presence in molecules with diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This has led to a growing body of literature exploring the synthesis and applications of such compounds, with CAS No. 1936281-24-1 being a notable example.

One of the most frequently searched questions in the context of this compound is: "What are the synthetic routes for 2-amino-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-one?" The answer lies in multi-step organic synthesis, often involving the condensation of tetrahydrobenzothiophene derivatives with appropriate reagents to introduce the amino and ketone groups. Researchers also inquire about its solubility, stability, and reactivity, which are critical for its handling and application in laboratory settings.

The compound's relevance extends to the field of medicinal chemistry, where it serves as a building block for the development of novel therapeutics. For instance, its structural similarity to certain central nervous system (CNS) active molecules has prompted investigations into its potential as a precursor for neuroactive drugs. Additionally, the rise of computational chemistry and AI-driven drug design has further highlighted the importance of such intermediates, as they can be used to validate predictive models and optimize molecular properties.

Another hot topic tied to 2-amino-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-one is its role in green chemistry. With increasing emphasis on sustainable practices, researchers are exploring eco-friendly synthesis methods for this compound, such as catalytic processes or solvent-free reactions. This aligns with broader trends in the chemical industry, where minimizing environmental impact is a top priority.

From a commercial perspective, CAS No. 1936281-24-1 is often sought after by suppliers and manufacturers specializing in fine chemicals. Its niche application in high-value research ensures a steady demand, albeit in smaller quantities compared to bulk chemicals. Quality control and purity standards are paramount, given its use in sensitive applications like pharmaceutical intermediates and bioconjugation.

In summary, 2-amino-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-one represents a fascinating intersection of chemistry and biology. Its structural features, combined with its potential applications, make it a subject of ongoing research and innovation. As the scientific community continues to uncover new uses for this compound, its importance in both academic and industrial settings is likely to grow.